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Compound of Interest

Compound Name: Propyl phenylacetate

Cat. No.: B1585323

Propyl phenylacetate is a chemical compound that requires careful handling to ensure
laboratory safety. This guide provides essential information for researchers, scientists, and drug
development professionals on the necessary personal protective equipment (PPE), safe
operational procedures, and proper disposal methods.

Physical and Chemical Properties

The following table summarizes the key quantitative data for Propyl phenylacetate.
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Property Value Source(s)
Molecular Formula C11H1402 [1]
Molecular Weight 178.23 g/mol [2]

Appearance Colorless liquid [11[3]
Odor Honey-like, fruity, rose-like [11[3]
Boiling Point 240 °C at 753 mmHg [1][3]
Flash Point > 100 °C (> 212 °F) [3]

Specific Gravity 0.985-0.995 @ 15.5 °C [11[3]

Vapor Pressure

0.031 mmHg @ 25 °C

(estimated)

[3]

Water Solubility

Very slightly soluble

[1]3]

Occupational Exposure Limits

Not established

[2]

Hazard Identification and Personal Protective Equipment

(PPE)

While some sources indicate that Propyl phenylacetate does not meet the criteria for GHS

hazard classification, it is crucial to handle it with care to minimize exposure.[1] The following

personal protective equipment is recommended:

PPE Category

Recommendation

Eye and Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile or
neoprene). A lab coat or chemical-resistant

apron should also be worn.

Respiratory Protection

Use in a well-ventilated area. If vapors or
aerosols are likely to be generated, a NIOSH-
approved respirator with an organic vapor

cartridge is recommended.
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Operational Plan for Safe Handling

This section provides a step-by-step guide for the safe handling of Propyl phenylacetate in a
laboratory setting.

1. Pre-Handling Preparations:

e Ensure a Safety Data Sheet (SDS) for Propyl phenylacetate is readily accessible.
o Work in a well-ventilated area, preferably within a chemical fume hood.
 Inspect all PPE for integrity before use.

e Have an emergency eyewash station and safety shower readily available.

e Prepare all necessary equipment and reagents before handling the chemical.
2. Handling Procedures:

» Avoid direct contact with skin and eyes.

» Prevent the formation of vapors and aerosols.

o Keep the container tightly closed when not in use.

o Use appropriate tools to dispense the chemical to avoid spills.

e Do not eat, drink, or smoke in the handling area.

3. Post-Handling Procedures:

» Wash hands thoroughly with soap and water after handling.

e Clean the work area and any equipment used.

o Properly store Propyl phenylacetate in a cool, dry, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents, reducing agents, and bases.[2]

Emergency and First Aid Procedures
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In case of accidental exposure, follow these first aid measures:

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) ] S
minutes. Seek medical attention if irritation

develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact i ) )

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

i Do NOT induce vomiting. Rinse mouth with
Ingestion _ _ _ _
water. Seek immediate medical attention.

Disposal Plan

Propyl phenylacetate and its containers must be disposed of as hazardous waste.
o Waste Collection: Collect waste in a designated, labeled, and sealed container.

o Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and
local environmental regulations. Do not allow the chemical to enter drains or waterways.[2]

Safe Handling Workflow for Propyl Phenylacetate

The following diagram illustrates the logical workflow for the safe handling of Propyl
phenylacetate, from preparation to disposal.
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Propyl Phenylacetate: Safe Handling Workflow

1. Preparation
- Review SDS
- Ensure proper ventilation

- Inspect and don PPE

Proceed to Handling

2. Handling
- Work in a fume hood
- Avoid contact and vapor formation
- Keep container closed

Task Complete In case of spill or exposure

3. Post-Handling
- Clean work area
- Wash hands thoroughly
- Store properly

4. Emergency Response

- Follow first aid procedures
- Use emergency equipment

Generate Waste

5. Disposal
- Collect in labeled container
- Dispose as hazardous waste
- Follow regulations

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Propyl phenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Propyl
Phenylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585323#personal-protective-equipment-for-
handling-propyl-phenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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